Cas no 2680878-67-3 (2-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 2-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680878-67-3
• MF: C₁₁H₉BrF₃NO₃
• MW: 340.093272924423
• CID: 5625664
• PubChem ID: 165929413
• Update Time: 2025-09-27

2-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28296932
• 2680878-67-3
• 2-(3-bromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C11H9BrF3NO3/c1-10(9(18)19,16-8(17)11(13,14)15)6-3-2-4-7(12)5-6/h2-5H,1H3,(H,16,17)(H,18,19)
• InChI Key： MHOGJJXNIODNHU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)O)(C)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 338.97179g/mol
• Monoisotopic Mass: 338.97179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Analysis of 2-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680878-67-3)

The compound 2-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680878-67-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 3-bromophenyl group and a trifluoroacetamido moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 2-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The presence of both bromine and trifluoromethyl groups in this compound offers versatile reactivity, enabling its use in cross-coupling reactions and other synthetic transformations.

From an industrial perspective, CAS No. 2680878-67-3 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic systems to optimize its production, addressing concerns about waste reduction and energy efficiency. This resonates with the broader scientific community's focus on environmentally friendly chemical processes, a topic frequently searched in academic databases and AI-driven research platforms.

The compound's mechanism of action and potential biological targets are also subjects of ongoing investigation. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its interactions with enzymes and receptors. Such analyses are crucial for understanding its role in structure-activity relationship (SAR) studies, a hot topic in drug design forums and patent literature.

Another area of interest is the compound's applicability in proteomics and bioconjugation. Its reactive groups allow for selective modifications of peptides and proteins, making it a candidate for biomarker discovery and diagnostic tool development. These applications are frequently queried in search engines by professionals in the life sciences sector, highlighting the compound's relevance in cutting-edge research.

Quality control and analytical characterization of 2-(3-Bromophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its purity and structural integrity. These methods are well-documented in peer-reviewed journals, catering to the needs of analytical chemists and quality assurance specialists.

In summary, CAS No. 2680878-67-3 represents a multifaceted compound with broad implications in modern chemistry and biology. Its synthesis, applications, and mechanistic insights align with current scientific priorities, making it a subject of continuous exploration. As research progresses, this compound is likely to play a pivotal role in advancing precision medicine and sustainable chemical manufacturing.